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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrosoaniline

Cat. No.: B045008

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of N,N-Dimethyl-4-nitrosoaniline, a
versatile chemical compound with significant applications in various scientific and industrial
fields. This document details its chemical and physical properties, experimental protocols for its
synthesis, key reactions, and applications, with a focus on data relevant to research and
development professionals.

Core Chemical and Physical Properties

N,N-Dimethyl-4-nitrosoaniline, also known as p-nitroso-N,N-dimethylaniline, is an aromatic
organic compound characterized by a nitroso group substituted at the para-position of N,N-
dimethylaniline.[1] It typically appears as a green crystalline powder or chunks.[2][3] This
compound serves as a crucial intermediate in the synthesis of azo dyes and has applications in
polymer chemistry and pharmaceutical research.[2]

Data Summary Table

The quantitative properties of N,N-Dimethyl-4-nitrosoaniline are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Weight 150.18 g/mol [1112]
Molecular Formula CsH10N20 [1112]14]
CAS Number 138-89-6 [11[2]
Melting Point 85-87°C [2][5]
Density 1.15 g/cm3 at 20 °C [5][6]
Appearance Green powder or chunks [2][3]

N Insoluble in water; Soluble in
Solubility [11[7]
ethanol (5%)

UV Absorption Maxima (in 234 nm, 273 nm, 305 nm, 314

[1]
Alcohol) nm
UN Number 1369 [1]8]

Synthesis of N,N-Dimethyl-4-nitrosoaniline:
Experimental Protocol

The synthesis of N,N-Dimethyl-4-nitrosoaniline is typically achieved through the nitrosation of
N,N-dimethylaniline. The following protocol is a standard laboratory procedure.

Materials:

N,N-Dimethylaniline (100 g)

Concentrated Hydrochloric Acid (345 ml)

Sodium Nitrite (60 g)

e Ice

Water

Sodium Hydroxide (NaOH) or Sodium Carbonate (NazCOs) solution
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e Toluene, Chloroform, or Diethyl Ether for extraction

Procedure:

» Dissolution and Cooling: Dissolve 100 g of N,N-dimethylaniline in 345 ml of concentrated
hydrochloric acid in a suitable reaction vessel.[9]

e Add crushed ice to the mixture until the temperature drops below 0 °C.[9]

» Nitrosation Reaction: Prepare a solution of 60 g of sodium nitrite in a minimal amount of
water.[9]

e Slowly add the sodium nitrite solution to the cooled dimethylaniline hydrochloride solution
while stirring vigorously.[9]

e Maintain the reaction temperature below 8 °C throughout the addition by adding more ice as
necessary.[9]

« |solation of Hydrochloride Salt: As the reaction proceeds, the hydrochloride salt of N,N-
Dimethyl-4-nitrosoaniline will precipitate as yellow needles.[9]

 After the addition is complete, allow the mixture to stand, then filter the precipitate.[9]

» Wash the collected solid with a small amount of dilute hydrochloric acid and dry it. The
melting point of the hydrochloride salt is approximately 177 °C.[9][10]

» Conversion to Free Base: To obtain the free base, treat the N,N-Dimethyl-4-nitrosoaniline
hydrochloride with a stoichiometric amount of a base like sodium hydroxide or sodium
carbonate solution until the pH reaches ~8.0, indicated by a green color.[3]

o Extraction and Purification: Extract the green free base from the aqueous solution using an
organic solvent such as toluene, chloroform, or diethyl ether.[3]

o Dry the organic extract over an anhydrous drying agent (e.g., K2CO3), filter, and remove the
solvent by distillation.[3]

e The resulting solid is the purified N,N-Dimethyl-4-nitrosoaniline, which can be further
recrystallized if needed.[3]
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Caption: Workflow for the synthesis of N,N-Dimethyl-4-nitrosoaniline.

Key Reactions and Applications

N,N-Dimethyl-4-nitrosoaniline is a valuable building block in organic synthesis due to the
reactivity of its nitroso group.[2]

e Azo Dye Synthesis: Its primary industrial use is as an intermediate in the production of azo
dyes, which are widely used for coloring textiles, plastics, and inks.[2]

» Organic Synthesis: It serves as a reagent in various chemical transformations. For instance,
it is known to have a delayed but violent reaction with acetic anhydride.[3] It can also react
with compounds like diethyl-2-bromomalonate.[11]

o Polymer Chemistry: The compound is used in the formulation of certain polymers to enhance
properties such as color stability and resistance to degradation.[2]

e Analytical Chemistry: It is employed in spectrophotometric methods to detect and quantify
nitroso compounds in various samples, which is useful for environmental monitoring.[2]

e Pharmaceutical Research: Its unique chemical structure makes it a subject of exploration for
synthesizing potential pharmaceutical agents.[2]

N,N-Dimethyl-4-nitrosoaniline

Intermediate

Enhancer

Azo Dyes & Pigments Polymer Additive Pharmaceutical Synthesis Analytical Reagent
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Caption: Key application areas of N,N-Dimethyl-4-nitrosoaniline.

Spectroscopic Information

Spectroscopic analysis is critical for the identification and characterization of N,N-Dimethyl-4-
nitrosoaniline.

e UV-Vis Spectroscopy: In an alcohol solvent, the compound exhibits maximum absorption at
wavelengths of 234 nm (log €= 3.67), 273 nm (log €= 3.82), 305 nm (log €= 3.18), and 314
nm (log €= 3.14).[1]

« Infrared (IR) Spectroscopy: IR spectral data are available and can be found in spectral
databases for detailed vibrational mode analysis.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 13C NMR spectra
have been recorded and are available for structural elucidation.[1][12]

Safety and Handling

N,N-Dimethyl-4-nitrosoaniline is a hazardous substance and must be handled with
appropriate safety precautions.

» Hazards: It is classified as toxic if swallowed and is a skin and eye irritant. It is also a self-
heating substance, which may cause it to catch fire.[3]

» Personal Protective Equipment (PPE): When handling this compound, appropriate PPE,
including gloves, eye protection (eyeshields), and respiratory protection (dust mask), should
be worn.

o Storage: It should be stored in a well-ventilated area, away from heat, sparks, and open
flames.[7] It is incompatible with strong oxidizing agents.[6] The recommended storage
temperature is generally at room temperature or below 30°C.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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